Cas no 920023-43-4 ((5-Cyclopropyl-2-methyl-1,3-oxazol-4-yl)methanol)

(5-Cyclopropyl-2-methyl-1,3-oxazol-4-yl)methanol structure
920023-43-4 structure
Product Name:(5-Cyclopropyl-2-methyl-1,3-oxazol-4-yl)methanol
CAS No:920023-43-4
MF:C8H11NO2
MW:153.178442239761
CID:759578
PubChem ID:59657624
Update Time:2024-03-01

(5-Cyclopropyl-2-methyl-1,3-oxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolemethanol, 5-cyclopropyl-2-methyl-
    • (5-cyclopropyl-2-methyl-1,3-oxazol-4-yl)methanol
    • (5-Cyclopropyl-2-methyl-1,3-oxazol-4-yl)methanol
    • Inchi: 1S/C8H11NO2/c1-5-9-7(4-10)8(11-5)6-2-3-6/h6,10H,2-4H2,1H3
    • InChI Key: UTVMDFLOFXVORK-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC(CO)=C1C1CC1

Computed Properties

  • Exact Mass: 153.078978594g/mol
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3
  • XLogP3: 0.5
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